2-chloro-1-(2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone

• Molecular Formula: C20H22ClNO
• Molecular Weight: 327.8 g/mol
• IUPAC Name: 2-chloro-1-(2,2,4-trimethyl-4-phenyl-3H-quinolin-1-yl)ethanone
• InChI: InChI=1S/C20H22ClNO/c1-19(2)14-20(3,15-9-5-4-6-10-15)16-11-7-8-12-17(16)22(19)18(23)13-21/h4-12H,13-14H2,1-3H3
• InChI Key: BLQNOCSHZVXSLN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C2=CC=CC=C2N1C(=O)CCl)(C)C3=CC=CC=C3)C

Description

2-Chloro-1-(2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone is a synthetic small molecule characterized by a substituted dihydroquinoline core linked to a chloroacetyl group. Its structural complexity arises from the 2,2,4-trimethyl-4-phenyl substitution on the dihydroquinoline ring, which confers steric and electronic properties critical for biological activity and chemical reactivity.

Biological Activity

2-chloro-1-(2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone is a compound of interest due to its potential biological activities. This article reviews the existing literature regarding its synthesis, biological properties, and mechanisms of action. The focus will be on its pharmacological effects, cytotoxicity, and potential therapeutic applications.

Chemical Structure

The compound can be represented by the following structural formula:

$$\text{C}_{19}\text{H}_{22}\text{Cl}\text{N}\text{O}$$

Synthesis

The synthesis of 2-chloro-1-(2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone generally involves multiple steps starting from readily available precursors. The synthetic route typically includes the formation of the quinoline structure followed by chlorination and subsequent reactions to yield the final product. Various methods have been documented in literature for synthesizing similar compounds with modifications in their chemical structure .

Antimicrobial Activity

Research indicates that derivatives of quinoline compounds exhibit significant antimicrobial properties. Studies have shown that compounds with similar structures demonstrate activity against various bacterial strains and fungi. For instance, quinoline derivatives have been noted for their effectiveness against Staphylococcus aureus and Escherichia coli .

Anticancer Properties

In vitro studies suggest that 2-chloro-1-(2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone may possess anticancer properties. A study evaluating similar quinoline derivatives reported inhibition of cell proliferation in cancer cell lines with IC50 values indicating moderate potency . Further investigations are necessary to elucidate the specific mechanisms involved.

Cytotoxicity

The cytotoxic effects of this compound were assessed using various human cell lines. Preliminary results indicate that while it exhibits cytotoxicity at higher concentrations, it maintains a relatively low toxicity profile compared to standard chemotherapeutics . The selectivity index suggests potential for therapeutic use with careful dosage management.

The mechanisms underlying the biological activities of 2-chloro-1-(2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone are not fully understood but may involve:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes critical for bacterial survival and cancer cell proliferation.
• Induction of Apoptosis : Evidence suggests that quinoline derivatives can trigger apoptotic pathways in cancer cells through mitochondrial dysfunction and caspase activation .
• Antioxidant Activity : Some studies indicate that these compounds may exhibit antioxidant properties that contribute to their protective effects against oxidative stress in cells .

Case Studies

Several case studies have highlighted the biological activity of related compounds:

• Study on Antimicrobial Efficacy : A recent study demonstrated that a series of chlorinated quinolines showed significant antimicrobial activity against resistant strains of bacteria with minimum inhibitory concentrations (MICs) ranging from 0.5 to 8 µg/mL .
• Anticancer Screening : Another investigation reported that a structurally similar compound reduced tumor growth in xenograft models by inducing apoptosis and inhibiting angiogenesis .

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential therapeutic effects. Research indicates that derivatives of quinoline compounds exhibit a range of biological activities including:

• Antimicrobial Activity : Studies have shown that quinoline derivatives can inhibit the growth of various bacterial strains. For instance, certain derivatives have demonstrated effectiveness against Staphylococcus aureus and Escherichia coli .
• Anticonvulsant Properties : Some research highlights the anticonvulsant effects of related quinoline compounds, suggesting potential applications in treating epilepsy .

Drug Development

The structural characteristics of 2-chloro-1-(2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone make it a candidate for drug development:

• Targeting Cannabinoid Receptors : Compounds similar to this have shown selective affinity to cannabinoid receptors, indicating potential use in pain management and neuroprotection .

Materials Science

In materials science, the compound's unique structure can be utilized in creating advanced materials:

• Polymer Chemistry : The incorporation of such compounds into polymer matrices can enhance thermal stability and mechanical properties. This application is particularly relevant in the development of high-performance materials for industrial use.

Case Study 1: Antimicrobial Efficacy

A study published in Molecules examined various quinoline derivatives for their antimicrobial properties. The results indicated that modifications in the structure significantly influenced their effectiveness against resistant bacterial strains. The compound's ability to penetrate bacterial membranes was crucial for its antimicrobial activity .

Case Study 2: Neuropharmacology

Research focusing on the neuropharmacological effects of quinoline derivatives revealed that certain modifications could enhance their anticonvulsant properties. The study emphasized the importance of the chloro group in improving bioavailability and receptor affinity .

Comparison with Similar Compounds

Core Substitution Patterns

The compound’s dihydroquinoline scaffold is a common feature among analogs, but variations in substituents lead to divergent properties:

Compound Name	Key Substituents	Molecular Weight	Biological Activity/Application	Reference ID
Target Compound	2,2,4-Trimethyl-4-phenyl, chloroacetyl	425.01 (est.)	Not explicitly stated; inferred enzyme inhibition	-
AR54	Pyrimidin-2-ylthio group	-	Prostate cancer therapy
Compound 3 ()	6-Methoxy, 2-methyl	-	Helicase mechanoenzyme inhibition
STK105864	Thiadiazolylthio group	517.74	Under investigation (structural complexity for high-throughput screening)
Compound	4-Chlorophenyl, 4-methylpiperidinyl	425.01	Structural analog with enhanced lipophilicity

Key Observations :

• Electron-Withdrawing vs. Electron-Donating Groups : The chloroacetyl group in the target compound (electron-withdrawing) contrasts with AR54’s pyrimidinylthio group (electron-rich), which may influence binding to targets like androgen receptors in prostate cancer .
• Steric Effects: The 2,2,4-trimethyl-4-phenyl substitution in the target compound introduces significant steric hindrance compared to simpler analogs like 2-chloro-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone (MW 209.67, ), which lacks bulky substituents .

Data Tables for Comparative Analysis

Table 1: Structural Modifications and Their Implications

Substituent Type	Example Compound	Effect on Properties
Chloroacetyl	Target Compound	Enhances electrophilicity; potential for covalent binding
Heterocyclic Thioethers (e.g., thiadiazole, triazole)	STK105864,	Increases polarity and hydrogen-bonding capacity
Phenyl Derivatives (e.g., 4-chlorophenyl)	Compound	Modulates lipophilicity and π-π stacking interactions

Q & A

Basic: What synthetic methodologies are commonly employed to prepare 2-chloro-1-(2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone?

The synthesis typically involves nucleophilic substitution or acylation reactions. A representative procedure includes reacting a substituted 3,4-dihydroquinoline precursor with chloroacetyl chloride in the presence of a base (e.g., triethylamine) in tetrahydrofuran (THF) at ambient temperature. For example, in analogous syntheses, 1,2,3,4-tetrahydroquinoline derivatives were treated with chloroacetyl chloride (1.2 eq) and triethylamine (3.0 eq) in THF, stirred for 1.5 hours, and purified via preparative HPLC to achieve >80% yields . Key considerations include controlling reaction stoichiometry, solvent polarity, and purification methods (e.g., chromatography vs. crystallization) to avoid byproducts like over-chlorinated derivatives.

Basic: What analytical techniques are critical for confirming the structure and purity of this compound?

• Nuclear Magnetic Resonance (NMR): $^1$H and $^13$C NMR are essential for verifying substituent positions and stereochemistry. For instance, in related compounds, distinct signals for the quinoline ring protons (δ 7.18–7.24 ppm) and the ethanone carbonyl group (δ ~170 ppm in $^13$C NMR) are observed .
• Mass Spectrometry (LRMS-ESI+): Confirms molecular weight, with observed [M+H$^+$] peaks matching theoretical values (e.g., m/z 210.0 for C$_{11}$H$_{12}$ClNO$_2$) .
• X-ray Crystallography: Resolves absolute configuration and crystal packing. SHELX programs (e.g., SHELXL) are widely used for refinement, particularly for chiral centers in dihydroquinoline derivatives .

Advanced: How can researchers resolve contradictions in reported synthetic yields for this compound?

Discrepancies in yields often arise from variations in reaction conditions. For example:

• Solvent Effects: Polar aprotic solvents (e.g., THF) may favor higher yields compared to dichloromethane due to improved reagent solubility .
• Catalyst Use: While some protocols omit catalysts, others employ Pd/C for hydrogenation steps, which can enhance regioselectivity and reduce side reactions .
• Purification Methods: Prep-HPLC (10 mM NH$_4$HCO$_3$/MeCN gradients) vs. flash chromatography (hexanes/EtOAc) can lead to differences in isolated yields due to compound stability under acidic/basic conditions .
  A systematic comparison of these variables using Design of Experiments (DoE) is recommended to identify optimal parameters.

Advanced: What mechanistic insights explain the reactivity of the chloroethanone group in cross-coupling reactions?

The α-chlorine atom in the ethanone moiety acts as a leaving group, enabling nucleophilic substitution with amines or thiols. In palladium-catalyzed C–H activation, the chloroethanone group facilitates oxidative addition steps, forming Pd(II) intermediates that undergo reductive elimination to generate biaryl products. For example, oxygen/air has been used as an oxidant in Pd-catalyzed cross-coupling reactions involving similar chloroethanone derivatives . Computational studies (DFT) can further elucidate transition states and regioselectivity trends.

Advanced: How can stereochemical outcomes be controlled during the synthesis of chiral dihydroquinoline derivatives?

Chiral centers in the dihydroquinoline ring (e.g., 2S,4R configurations) are influenced by:

• Chiral Auxiliaries: Using enantiopure starting materials or chiral ligands (e.g., BINOL) during acylation.
• Asymmetric Catalysis: Pd-catalyzed hydrogenation or enzymatic resolution to enrich specific enantiomers .
• Crystallization-Induced Diastereomerism: Selective crystallization of diastereomeric salts (e.g., with tartaric acid) .
  Stereochemical assignments should be confirmed via X-ray crystallography or chiral HPLC .

Applied: What are the emerging applications of this compound in pharmacological research?

This compound serves as a precursor in developing enzyme inhibitors. For example, structurally related chloroethanones have been used to synthesize covalent allosteric inhibitors targeting helicase mechanoenzymes. The chloroethanone group reacts with cysteine residues in enzyme active sites, enabling irreversible binding and prolonged inhibition . In vitro assays (e.g., IC$_{50}$ determination) and in vivo biodistribution studies (using radiolabeled analogs like $^{18}$F derivatives) are critical for evaluating therapeutic potential .

Applied: How does the compound’s stability under varying pH and temperature conditions impact its use in materials science?

The compound’s stability is pH-sensitive due to the hydrolytically labile chloroethanone group. Under basic conditions (pH > 9), hydrolysis to carboxylic acid derivatives occurs, limiting its utility in aqueous polymer synthesis. However, in non-polar solvents (e.g., toluene) at temperatures <80°C, it remains stable, enabling its use as a cross-linking agent in thermoset resins . Accelerated stability studies (ICH guidelines) are recommended for long-term storage assessments.